Cas no 1213526-44-3 ((1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213526-44-3
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5596963
• PubChem ID: 131196529
• Update Time: 2025-05-19

(1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE
• (S)-1-(4-ethylphenyl)prop-2-en-1-amine
• Benzenemethanamine, α-ethenyl-4-ethyl-, (αS)-
• N15275
• 1213526-44-3

• Inchi： 1S/C11H15N/c1-3-9-5-7-10(8-6-9)11(12)4-2/h4-8,11H,2-3,12H2,1H3/t11-/m0/s1
• InChI Key： NHEJVLNNXBSWOX-NSHDSACASA-N
• SMILES： [C@H](C1=CC=C(CC)C=C1)(N)C=C

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.942±0.06 g/cm3(Predicted)
• Boiling Point: 259.8±9.0 °C(Predicted)
• pka: 8.68±0.10(Predicted)

Additional information on (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE

Introduction to (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE, with the CAS number 1213526-44-3, stands out as a compound of considerable interest due to its unique structural properties and potential applications. This compound, characterized by its chiral center and aromatic substituents, has garnered attention in recent years for its role in various biochemical pathways and synthetic methodologies.

The molecular structure of (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE consists of a prop-2-enyl group attached to an amine functional group, with the prop-2-enyl part further substituted with a 4-ethylphenyl ring. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for studying enzyme interactions and developing novel catalysts. The presence of the (1S) configuration indicates a specific stereochemical arrangement that can significantly influence its reactivity and biological activity.

In recent years, there has been growing interest in the synthesis and application of this compound in pharmaceutical research. Its structural motif is reminiscent of several bioactive molecules, suggesting potential therapeutic applications. For instance, the amine group can serve as a nucleophilic center for further functionalization, allowing chemists to design molecules with tailored properties. Additionally, the aromatic ring system provides opportunities for interactions with biological targets, making this compound a promising scaffold for drug discovery.

One of the most exciting aspects of (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE is its utility in asymmetric synthesis. The chiral center at the propenyl group allows for the selective synthesis of enantiomerically pure compounds, which are often essential for pharmaceuticals. Researchers have leveraged this property to develop novel catalysts that can facilitate highly enantioselective reactions. These advancements not only enhance the efficiency of synthetic routes but also contribute to the development of greener chemical processes.

The compound's potential extends beyond pharmaceuticals into materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. The aromatic system can participate in π-stacking interactions, which are crucial for designing materials with specific electronic characteristics. Furthermore, the presence of multiple reactive sites allows for the creation of complex polymers and supramolecular structures.

Recent studies have also explored the biological activity of derivatives of (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE. Researchers have synthesized various analogs and evaluated their interaction with biological targets such as enzymes and receptors. Some derivatives have shown promising results in preliminary screenings, indicating potential applications in treating various diseases. These findings underscore the importance of this compound as a building block for developing new therapeutic agents.

The synthesis of (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE presents both challenges and opportunities. While there are established methods for producing related compounds, optimizing the synthesis to achieve high enantiomeric purity remains a key focus. Advances in catalytic systems and reaction methodologies have recently enabled more efficient routes to this compound. These improvements not only reduce costs but also minimize waste, aligning with the principles of sustainable chemistry.

In conclusion, (1S)-1-(4-ETHYLPHENYL)PROP-2-ENYLAMINE is a versatile compound with significant potential across multiple fields. Its unique structural features make it an invaluable tool for researchers studying enzyme mechanisms, developing new catalysts, and designing novel materials. As our understanding of its properties continues to grow, so too will its applications in science and industry. The ongoing research into this compound highlights its importance as a cornerstone in modern chemical research.